Cas no 2228193-56-2 (methyl 2-hydroxy-3-1-(2-methylpropyl)-1H-pyrazol-3-ylpropanoate)

• Product Name: methyl 2-hydroxy-3-1-(2-methylpropyl)-1H-pyrazol-3-ylpropanoate
• CAS No: 2228193-56-2
• MF: C₁₁H₁₈N₂O₃
• MW: 226.272222995758
• CID: 6149936
• PubChem ID: 165695531
• Update Time: 2025-08-04

methyl 2-hydroxy-3-1-(2-methylpropyl)-1H-pyrazol-3-ylpropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-hydroxy-3-1-(2-methylpropyl)-1H-pyrazol-3-ylpropanoate
• 2228193-56-2
• EN300-1779301
• methyl 2-hydroxy-3-[1-(2-methylpropyl)-1H-pyrazol-3-yl]propanoate

• Inchi： 1S/C11H18N2O3/c1-8(2)7-13-5-4-9(12-13)6-10(14)11(15)16-3/h4-5,8,10,14H,6-7H2,1-3H3
• InChI Key： BXLLLMQTKSGULC-UHFFFAOYSA-N
• SMILES： OC(C(=O)OC)CC1C=CN(CC(C)C)N=1

Computed Properties

• Exact Mass: 226.13174244g/mol
• Monoisotopic Mass: 226.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 64.4Ų

Additional information on methyl 2-hydroxy-3-1-(2-methylpropyl)-1H-pyrazol-3-ylpropanoate

Methyl 2-Hydroxy-3-(1-(2-Methylpropyl)-1H-Pyrazol-3-Yl)Propanoate: A Comprehensive Overview

The compound methyl 2-hydroxy-3-(1-(2-methylpropyl)-1H-pyrazol-3-yl)propanoate (CAS No. 2228193-56-2) is a fascinating molecule with a unique structure and potential applications in various fields. This compound belongs to the class of organic compounds known as esters, specifically featuring a pyrazole ring system. The pyrazole moiety, a five-membered aromatic heterocycle containing two nitrogen atoms, is a key structural element that contributes to the compound's chemical properties and biological activity.

Recent studies have highlighted the significance of pyrazole-containing compounds in drug discovery and development. The pyrazole ring is known for its ability to form hydrogen bonds and participate in π-π interactions, making it a valuable component in medicinal chemistry. In the case of methyl 2-hydroxy-3-(1-(2-methylpropyl)-1H-pyrazol-3-yl)propanoate, the presence of a hydroxyl group (-OH) and a methyl ester group further enhances its functional diversity. These groups can influence the compound's solubility, stability, and bioavailability, which are critical factors in pharmaceutical applications.

The methyl ester group in this compound plays a crucial role in modulating its chemical reactivity. Ester groups are commonly used in organic synthesis as protecting groups for carboxylic acids, and they can also serve as intermediates in the synthesis of more complex molecules. The hydroxyl group attached to the propanoate chain adds another layer of functionality, potentially enabling this compound to act as a versatile building block in organic synthesis.

One of the most intriguing aspects of methyl 2-hydroxy-3-(1-(2-methylpropyl)-1H-pyrazol-3-yl)propanoate is its potential as a lead compound for drug development. Pyrazole derivatives have been extensively studied for their anti-inflammatory, antitumor, and antimicrobial properties. For instance, recent research has demonstrated that certain pyrazole-containing compounds exhibit potent inhibitory activity against enzymes involved in inflammation, such as cyclooxygenase (COX) and lipoxygenase (LOX). This suggests that our compound could be explored for its potential anti-inflammatory effects.

Moreover, the 1-(2-methylpropyl) substituent on the pyrazole ring introduces steric bulk into the molecule, which can influence its pharmacokinetic properties. Steric hindrance can affect how the compound interacts with biological targets, potentially enhancing selectivity or altering bioavailability. This aspect makes it an interesting candidate for further investigation in medicinal chemistry.

In terms of synthesis, methyl 2-hydroxy-3-(1-(2-methylpropyl)-1H-pyrazol-3-yl)propanoate can be prepared through various routes, including nucleophilic substitution or condensation reactions involving appropriate starting materials. The choice of synthetic pathway depends on the availability of precursors and the desired yield and purity of the final product. Recent advancements in catalytic methods and green chemistry have opened new avenues for efficient and environmentally friendly syntheses of such compounds.

The structural versatility of this compound also makes it a valuable tool in materials science. Pyrazole derivatives have been explored for their applications in coordination chemistry, where they can act as ligands for metal complexes. The ability to form stable metal-ligand bonds could make this compound useful in designing new materials with specific magnetic or electronic properties.

From an analytical standpoint, methyl 2-hydroxy-3-(1-(2-methylpropyl)-1H-pyrazol-3-yl)propanoate can be characterized using a range of spectroscopic techniques such as nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS). These methods provide insights into the molecular structure, purity, and stability of the compound. Recent developments in high-resolution mass spectrometry have further enhanced our ability to accurately determine the molecular formula and confirm the identity of such compounds.

In conclusion, methyl 2-hydroxy-3-(1-(2-methylpropyl)-1H-pyrazol-3-yl)propanoate (CAS No. 2228193-56-2) is a multifaceted compound with significant potential across various scientific disciplines. Its unique combination of functional groups and structural features positions it as a promising candidate for both fundamental research and applied development. As our understanding of pyrazole derivatives continues to grow, this compound may unlock new possibilities in drug discovery, materials science, and beyond.